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This technical guide provides a comprehensive overview of atomic oxygen (AO) research in
space science, with a particular focus on its effects on spacecraft materials, its role in the upper
atmosphere, and the experimental and modeling techniques used to study its behavior.

Introduction to Atomic Oxygen in the Space
Environment

Atomic oxygen is the most abundant atmospheric species in low Earth orbit (LEO), typically at
altitudes ranging from 180 to 650 km.[1] It is primarily formed through the photodissociation of
molecular oxygen (Oz2) by solar ultraviolet radiation with wavelengths less than 243 nm.[1]
Spacecratft orbiting in LEO collide with these oxygen atoms at high velocities (approximately 8
km/s), resulting in impact energies of around 4.5 to 5 eV.[2][3] This energy is sufficient to break
chemical bonds in many materials, particularly polymers, leading to erosion and degradation of
their physical, chemical, and optical properties.[4] Understanding and mitigating the effects of
atomic oxygen is therefore a critical aspect of spacecraft design and mission longevity.

The Effects of Atomic Oxygen on Spacecraft
Materials

The interaction of atomic oxygen with spacecraft surfaces can lead to a variety of detrimental
effects. For many polymers, this interaction results in material erosion through chemical
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reactions that produce volatile byproducts.[1][5] The rate of this erosion is quantified by the
material's erosion yield (Ey), typically expressed in cm?3 per atom.[6]

Beyond simple material loss, AO exposure can also lead to:

o Surface Roughening: The random nature of AO impacts can cause the formation of pits and
cones on a material's surface, leading to increased surface roughness.[7] This can alter the
thermal and optical properties of the material.

» Changes in Optical Properties: Increased surface roughness can lead to a more diffuse
reflectance of light.[7]

» Degradation of Mechanical Properties: The erosion of material can weaken structural
components over time.

e Formation of Contaminating Films: In the presence of silicone-based contaminants, AO can
form non-volatile silica (SiOz2) deposits on surfaces, which can interfere with the function of
optical instruments.[1]

Quantitative Data: Atomic Oxygen Erosion Yields

The erosion yield of a material is a critical parameter for predicting its durability in the LEO
environment. Extensive in-space testing, most notably through the Materials International
Space Station Experiment (MISSE) missions, has provided a wealth of data on the erosion
yields of various materials.[6][8][9][10][11]

Below are tables summarizing the LEO atomic oxygen ram erosion yields for a selection of
polymers, as determined from the MISSE 2, 4, 6, 7, and 8 missions.
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CA 5.05 8.43 MISSE 2 [6]
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Butadiene ABS 1.09 8.43 MISSE 2 [6]
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Polyethylene PE >3.74 8.43 MISSE 2 [6]
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Experimental Protocols for Atomic Oxygen
Research
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The study of atomic oxygen effects relies on both in-space experiments and ground-based
simulation facilities.

In-Space Experiments: The Materials International Space
Station Experiment (MISSE)

The MISSE program involves exposing a wide variety of material samples to the LEO
environment on the exterior of the International Space Station (ISS).[3][12]

Methodology for a Typical MISSE Polymer Erosion Experiment:
e Sample Preparation:

o Polymer samples, often in the form of thin films, are cut to specific dimensions (e.g., 1-inch
diameter).[3][7]

o For thin films that would erode completely during the mission, multiple layers are stacked.

[3]
o The pre-flight mass of each sample is accurately measured.[13]

o Samples are mounted in Passive Experiment Containers (PECs), which are suitcase-like
trays.[9]

e Space Exposure:

o The PECs are transported to the ISS and mounted on the exterior, often in a "ram"
orientation to face the direction of orbital motion and maximize AO exposure.[7][9]

o Samples are exposed to the LEO environment for an extended period, which can be
several years.[3]

o Witness samples, typically made of Kapton H polyimide, are included to measure the total
atomic oxygen fluence during the mission.[3]

¢ Post-Flight Analysis:

o The PECs are retrieved and returned to Earth.[7]
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o The post-flight mass of each sample is measured to determine mass loss.[13]
o The erosion yield (Ey) is calculated using the following formula[7]:
» Ey = AMs/ (As * ps * FKk)

= Where:

AMs = mass loss of the sample

As = exposed surface area of the sample

ps = density of the sample

Fk = atomic oxygen fluence, determined from the Kapton witness sample.[7]

o Surface morphology and roughness are often analyzed using techniques like scanning
electron microscopy (SEM).

Ground-Based Simulation Facilities

Ground-based facilities are essential for accelerated testing and for studying the effects of AO
in a controlled environment. These facilities aim to simulate the key aspects of the LEO AO
environment, including AO energy and flux.[2][14]

Standard Practices for Ground-Based AO Testing (Based on ASTM E2089):[15][16][17][18]

o Facility Requirements:

[e]

Atomic Oxygen Energy: Typically around 5 eV.[2]

o

Atomic Oxygen Flux: In the range of 1014 to 10 atoms/(cm?-s).[2]

[¢]

Vacuum: A base pressure of less than 1x1072 Pa.[2]

o

Beam Uniformity: The AO flux should be uniform across the sample exposure area,
typically with a variation of no more than +10%.[2]

o Test Procedure:
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o Sample Preparation: Samples are prepared and their initial mass and properties are
characterized.

o Witness Samples: Kapton H or HN is typically used as a witness sample to determine the
effective AO fluence.[2]

o Exposure: Samples are placed in the vacuum chamber and exposed to the AO beam for a
predetermined duration.

o In-situ Monitoring (if available): Some facilities allow for in-situ monitoring of material
property changes.

o Post-Exposure Analysis: Samples are removed and their mass loss, surface morphology,
and other properties are analyzed, similar to in-space experiments.

o Calculation of Erosion Yield: The erosion yield is calculated using the same formula as for in-
space experiments, with the AO fluence being determined from the mass loss of the Kapton
witness sample.[2]

Signaling Pathways: Reaction Mechanisms of
Atomic Oxygen with Polymers

The term "signaling pathways" in this context refers to the sequence of chemical reactions that
occur at a material's surface upon interaction with atomic oxygen. For hydrocarbon polymers,
the primary reaction pathways involve[1][5]:

o Hydrogen Abstraction: An incident AO atom can abstract a hydrogen atom from a polymer
chain, forming a hydroxyl radical (OH) and leaving a radical site on the polymer.[19]

o Oxygen Addition: An AO atom can directly add to the polymer backbone or to a radical site.
e Oxygen Insertion: An AO atom can insert itself into the polymer chain.

These initial reactions lead to the formation of various volatile oxidation products, such as CO,
COz2, and Hz20, which then leave the surface, resulting in material loss.[19][20]
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For fluoropolymers, the initial attack by AO is believed to be on the fluorine atoms, leading to a
decrease in the near-surface fluorine concentration.[21]

The following diagram illustrates the generalized reaction pathways for a hydrocarbon polymer.
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Generalized reaction pathways of atomic oxygen with a hydrocarbon polymer.

Visualization of Key Processes

Atomic Oxygen Production and Transport in the
Thermosphere

The production and transport of atomic oxygen in the upper atmosphere is a complex process
driven by solar radiation and atmospheric dynamics.
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Production and transport of atomic oxygen in the upper atmosphere.

Experimental Workflow for In-Space AO Effects
Evaluation (MISSE)

The workflow for evaluating the effects of atomic oxygen on materials using the MISSE
platform follows a systematic process from pre-flight preparation to post-flight analysis.
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Experimental workflow for the MISSE program.
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Modeling and Simulation of Atomic Oxygen Effects

Computational modeling plays a crucial role in predicting the long-term effects of atomic
oxygen on spacecraft materials and in understanding the complex interactions at the atomic
level.

» Monte Carlo Simulations: These models are used to simulate the trajectories of individual
oxygen atoms as they interact with a surface.[22][23][24] They can account for various
interaction probabilities, such as reaction, scattering, and recombination, and can model the
erosion of complex geometries, such as at defect sites in protective coatings.[22][25]

o Reactive Molecular Dynamics (ReaxFF): This method allows for the simulation of chemical
reactions at the atomic scale, providing detailed insights into the mechanisms of AO-induced
material degradation.[20]

Mitigation Strategies

To protect spacecraft from the damaging effects of atomic oxygen, several mitigation
strategies have been developed:

o AO-Resistant Materials: The development of polymers with inherent resistance to AO, such
as those containing silicon or phosphorus, is an active area of research.[26] For example,
silicones tend to form a protective silica layer upon exposure to AO.[1]

» Protective Coatings: Applying thin films of AO-resistant materials, such as silicon dioxide
(SiO2) or aluminum oxide (Al203), is a common method for protecting underlying susceptible
materials.[9] However, defects in these coatings can lead to localized undercutting erosion.

Conclusion

Atomic oxygen is a significant environmental factor in LEO that poses a serious threat to the
durability of many spacecraft materials. Through extensive in-space and ground-based
research, a substantial body of knowledge has been accumulated regarding its effects, leading
to the development of predictive models and effective mitigation strategies. Continued
research, including the development of new AO-resistant materials and more sophisticated
modeling techniques, will be essential for ensuring the success of future long-duration space
missions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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